Cas no 21661-10-9 (9E,12Z,15Z-Octadecatrienoic acid)

• Product Name: 9E,12Z,15Z-Octadecatrienoic acid
• CAS No: 21661-10-9
• MF: C₁₈H₃₀O₂
• MW: 278.429605960846
• CID: 2657104
• Update Time: 2024-02-29

9E,12Z,15Z-Octadecatrienoic acid Chemical and Physical Properties

Names and Identifiers

• 9E,12Z,15Z-octadecatrienoic acid
• C18:3n-3,6,9
• 9,12,15-Octadecatrienoic acid, (E,Z,Z)-
• trans-alpha-linolenic acid
• LMFA01030350
• 9,12,15-Octadecatrienoic acid, (Z,E,Z)-
• 18:3(9E,12Z,15Z)
• 9E,12Z,15Z-Octadecatrienoic acid

• Inchi： 1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h3-4,6-7,9-10H,2,5,8,11-17H2,1H3,(H,19,20)/b4-3-,7-6-,10-9+
• InChI Key： DTOSIQBPPRVQHS-FVCZIJCZSA-N
• SMILES： OC(CCCCCCC/C=C/C/C=C\C/C=C\CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 301
• XLogP3: 5.9
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives